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Compound of Interest

2,3-Dimethyl-1H-indole-6-
Compound Name:
carboxylic acid

Cat. No.: B027352

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the handling and storage
of 2,3-Dimethyl-1H-indole-6-carboxylic acid (CAS No: 103986-06-7). The information herein
is compiled from publicly available safety data sheets for structurally similar compounds and
supplier recommendations. A specific Safety Data Sheet (SDS) for 2,3-Dimethyl-1H-indole-6-
carboxylic acid was not located; therefore, this compound should be handled with the care
required for a novel chemical entity, and a comprehensive risk assessment should be
conducted before use.

Compound Information
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Property Value Source
Molecular Formula C11H11NOz2 N/A
Molecular Weight 189.21 g/mol [1]

CAS Number 103986-06-7 [1]

Physical State

Solid (assumed)

[2]

Appearance

Yellow (inferred from similar

compounds)

[2]

Storage Temperature

Room Temperature

[3]

Storage Conditions

Keep in a dark place, sealed in

dry conditions.

[3]

Safety and Handling

2.1. General Precautions

Due to the lack of specific toxicity data, 2,3-Dimethyl-1H-indole-6-carboxylic acid should be

handled as a potentially hazardous substance. General laboratory safety protocols should be

strictly followed.

e Personal Protective Equipment (PPE): Wear appropriate PPE at all times, including a lab

coat, safety glasses with side shields (or goggles), and chemical-resistant gloves.[4]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to avoid inhalation of dust.[2]

» Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not ingest or inhale.[4]

e Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling, before

breaks, and at the end of the workday. Do not eat, drink, or smoke in the laboratory.[4]

2.2. First Aid Measures

In case of exposure, follow these first-aid guidelines and seek immediate medical attention.
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Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical

attention.[2]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[2]

Do NOT induce vomiting. Clean mouth with
) water and drink plenty of water afterward. Never
Ingestion i i )
give anything by mouth to an unconscious

person. Seek immediate medical attention.[4]

Storage Protocols

Proper storage is crucial to maintain the integrity and stability of 2,3-Dimethyl-1H-indole-6-
carboxylic acid.

» Container: Keep the container tightly closed and properly labeled.[3]

o Environment: Store in a cool, dry, and well-ventilated area.[5] Keep in a dark place to protect
from light.[3]

e Incompatibilities: Store away from strong oxidizing agents, strong bases, amines, and strong
reducing agents.[6]

Experimental Protocols
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4.1. Weighing and Aliquoting

o Perform all weighing and aliquoting procedures within a chemical fume hood to minimize
exposure.

e Use an analytical balance with a draft shield.
o Handle the solid with appropriate tools (e.g., spatula) to avoid generating dust.

e If creating stock solutions, select an appropriate solvent based on experimental needs
(solubility data not widely available, so small-scale solubility tests are recommended).

o Seal all vials and containers tightly after use.
4.2. Spill and Waste Disposal

o Spill Cleanup: In the event of a spill, wear appropriate PPE. For a dry spill, carefully sweep
or vacuum the material, avoiding dust generation, and place it into a suitable, labeled
container for disposal.[4]

» Waste Disposal: Dispose of waste materials in accordance with all applicable federal, state,
and local environmental regulations. Do not allow the product to enter drains.[7]

Visualizations
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Workflow for Handling and Storage of 2,3-Dimethyl-1H-indole-6-carboxylic acid

Receiving Emergency Procedures
Receive Compound Spill Occurs Exposure Occurs
Inspect Container for Damage Follow Spill Cleanup Protocol Administer First Aid
Storage

Store in a Cool, Dry, Dark, Well-Ventilated Area

:
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Handling
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l
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l
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Caption: Workflow for handling and storage.
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Caption: Molecular structure of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b027352?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/54-OR9227/103986-06-7/23-dimethyl-1h-indole-6-carboxylic-acid/
https://www.fishersci.com/store/msds?partNumber=CC12801DA&productDescription=1H-INDOLE-2-CARBOXYLIC+A+1GR&vendorId=VN00092202&countryCode=US&language=en
https://www.bldpharm.com/products/103986-06-7.html
https://static.cymitquimica.com/products/02/pdf/sds-H63569.pdf
https://aksci.com/sds/5290CK_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=CC44201CB&productDescription=1-METHYL-1H-INDOLE-6-CARB250ME&vendorId=VN00092202&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/31328m.pdf
https://www.benchchem.com/product/b027352#handling-and-storage-of-2-3-dimethyl-1h-indole-6-carboxylic-acid
https://www.benchchem.com/product/b027352#handling-and-storage-of-2-3-dimethyl-1h-indole-6-carboxylic-acid
https://www.benchchem.com/product/b027352#handling-and-storage-of-2-3-dimethyl-1h-indole-6-carboxylic-acid
https://www.benchchem.com/product/b027352#handling-and-storage-of-2-3-dimethyl-1h-indole-6-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b027352?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

